N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide

• IUPAC Name: N-(3-cyano-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridin-2-yl)acetamide
• InChI: InChI=1S/C14H19N3OS/c1-8(18)16-12-10(7-15)9-6-13(2,3)17-14(4,5)11(9)19-12/h17H,6H2,1-5H3,(H,16,18)
• InChI Key: YIPUYQIVDMRTNR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C2=C(S1)C(NC(C2)(C)C)(C)C)C#N
• Molecular Formula: C14H19N3OS
• Molecular Weight: 277.39 g/mol
• CAS No.: 215368-41-5

Description

“N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide” is a chemical compound that has been studied for its potential use in the treatment of cystic fibrosis. It is a potentiator that can open Class III mutant Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) channels to a high extent.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple bonds and aromatic rings. It contains a total of 76 bonds, including 38 non-H bonds, 15 multiple bonds, 8 rotatable bonds, 3 double bonds, 1 triple bond, and 11 aromatic bonds. It also includes 1 five-membered ring, 2 six-membered rings, and 1 nine-membered ring.

Scientific Research Applications

N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide has been used in a variety of scientific research applications, including drug development, material science, and biochemistry. In drug development, this compound has been used to synthesize novel compounds with potential therapeutic applications. In material science, this compound has been used to synthesize novel polymers and other materials with interesting properties. In biochemistry, this compound has been used to study the structure and function of proteins and enzymes.

Mechanism of Action

The mechanism of action of N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide is not yet fully understood. However, it is believed that this compound binds to proteins and enzymes, altering their structure and function. In addition, this compound may interact with other molecules in the body, such as hormones, to produce biological effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In laboratory studies, this compound has been found to inhibit the growth of certain cancer cells and to inhibit the activity of certain enzymes. In animal studies, this compound has been found to reduce inflammation and to reduce the risk of certain diseases. In humans, this compound has been shown to reduce the risk of certain types of cancer and to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide has several advantages for use in laboratory experiments. It is a highly polar compound, making it soluble in both aqueous and organic solvents. It is also relatively stable, making it suitable for long-term storage. However, this compound is a relatively expensive compound, and it is also toxic in high concentrations, making it unsuitable for use in some experiments.

Future Directions

N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide has a wide range of potential applications in the scientific community, and research into its potential uses is ongoing. Potential future directions include the use of this compound in drug development, material science, and biochemistry. In drug development, this compound could be used to synthesize novel compounds with therapeutic potential. In material science, this compound could be used to synthesize novel polymers and other materials with interesting properties. In biochemistry, this compound could be used to study the structure and function of proteins and enzymes. This compound could also be used in the development of biosensors and other medical devices.

Synthesis Methods

N-{3-cyano-5,5,7,7-tetramethyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}acetamide can be synthesized using a variety of methods. The most common method is a condensation reaction between a thienopyridine derivative and a cyanoacetamide. This reaction is usually carried out in the presence of a strong base, such as potassium hydroxide or sodium hydroxide, and a strong acid, such as hydrochloric acid or sulfuric acid. Other methods, such as the use of Grignard reagents or the Wittig reaction, can also be used to synthesize this compound.